5-(3-chloro-2,2-dimethylpropanoyl)-3,3-dimethyl-2,3-dihydro-1,5-benzoxazepin-4(5H)-one

• Molecular Formula: C16H20ClNO3
• Molecular Weight: 309.79 g/mol
• IUPAC Name: 5-(3-chloro-2,2-dimethylpropanoyl)-3,3-dimethyl-2H-1,5-benzoxazepin-4-one
• InChI: InChI=1S/C16H20ClNO3/c1-15(2,9-17)13(19)18-11-7-5-6-8-12(11)21-10-16(3,4)14(18)20/h5-8H,9-10H2,1-4H3
• InChI Key: BPHOJDKJOFJHPZ-UHFFFAOYSA-N
• SMILES: CC1(COC2=CC=CC=C2N(C1=O)C(=O)C(C)(C)CCl)C

Description

5-(3-chloro-2,2-dimethylpropanoyl)-3,3-dimethyl-2,3-dihydro-1,5-benzoxazepin-4(5H)-one is a chemical compound that has been gaining interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-(3-chloro-2,2-dimethylpropanoyl)-3,3-dimethyl-2,3-dihydro-1,5-benzoxazepin-4(5H)-one is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes or receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that 5-(3-chloro-2,2-dimethylpropanoyl)-3,3-dimethyl-2,3-dihydro-1,5-benzoxazepin-4(5H)-one has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in certain cancer cells, inhibit the growth of tumor cells, and reduce inflammation in the body. It has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-chloro-2,2-dimethylpropanoyl)-3,3-dimethyl-2,3-dihydro-1,5-benzoxazepin-4(5H)-one in lab experiments is its potential to be used in the development of new drugs. Its various biochemical and physiological effects make it a promising candidate for further research. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects on the body.

Future Directions

There are several future directions for research on 5-(3-chloro-2,2-dimethylpropanoyl)-3,3-dimethyl-2,3-dihydro-1,5-benzoxazepin-4(5H)-one. One direction is to further investigate its potential use in the treatment of cancer and neurological disorders. Another direction is to explore its potential as a pesticide in agriculture. Additionally, further research could be done to understand its mechanism of action and to develop more efficient synthesis methods for this compound.
In conclusion, 5-(3-chloro-2,2-dimethylpropanoyl)-3,3-dimethyl-2,3-dihydro-1,5-benzoxazepin-4(5H)-one is a chemical compound that has shown potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new drugs, pesticides, and materials.

Synthesis Methods

The synthesis of 5-(3-chloro-2,2-dimethylpropanoyl)-3,3-dimethyl-2,3-dihydro-1,5-benzoxazepin-4(5H)-one involves the reaction of 3-chloro-2,2-dimethylpropanoyl chloride with 3,3-dimethyl-2-aminobenzoic acid in the presence of a base. The resulting product is then treated with acetic anhydride to obtain the desired compound.

Scientific Research Applications

5-(3-chloro-2,2-dimethylpropanoyl)-3,3-dimethyl-2,3-dihydro-1,5-benzoxazepin-4(5H)-one has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of certain cancers and neurological disorders. In agriculture, it has been investigated for its potential use as a pesticide. In material science, it has been studied for its potential use in the development of new materials.